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Compound of Interest

Compound Name:
4-Amino-3-

(trifluoromethoxy)benzonitrile

Cat. No.: B067731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for 4-Amino-3-
(trifluoromethoxy)benzonitrile, a fluorinated aromatic amine of interest in chemical synthesis

and potentially in drug discovery. While this compound is available commercially, detailed

public-domain information regarding its synthesis, specific biological applications, and

experimental protocols is limited. This guide presents the confirmed physicochemical properties

and safety information, and offers a speculative perspective on its potential utility based on

related compounds.

Physicochemical Properties
The fundamental physicochemical properties of 4-Amino-3-(trifluoromethoxy)benzonitrile
are summarized in the table below.
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Property Value Citations

CAS Number 175278-23-6 [1][2]

Molecular Formula C₈H₅F₃N₂O [3][4]

Molecular Weight 202.14 g/mol [3][4]

Appearance Solid [3]

Melting Point 71-73 °C [5]

InChI Key
QNJPSMLILRHZOW-

UHFFFAOYSA-N
[6]

SMILES
C1=CC(=C(C=C1C#N)OC(F)

(F)F)N
[6]

Synthesis and Manufacturing
Detailed, peer-reviewed synthesis protocols for 4-Amino-3-(trifluoromethoxy)benzonitrile
are not readily available in the public domain. However, a plausible synthetic route can be

conceptualized based on established organic chemistry principles. A hypothetical workflow for

its synthesis is presented below. It is important to note that this represents a general approach

and has not been experimentally validated for this specific compound.
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Substituted Aniline Precursor

Introduction of Trifluoromethoxy Group
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Introduction of Cyano Group

4-Amino-3-(trifluoromethoxy)benzonitrile
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Caption: Hypothetical synthetic workflow for 4-Amino-3-(trifluoromethoxy)benzonitrile.

Potential Applications in Research and Drug
Development
While no specific biological activities or drug development applications have been documented

for 4-Amino-3-(trifluoromethoxy)benzonitrile, the structural motifs present in the molecule

are found in compounds with known pharmacological relevance. The trifluoromethoxy group is

a key feature in many modern pharmaceuticals, often used to enhance metabolic stability,

lipophilicity, and binding affinity.
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It is important to note that the closely related compound, 4-Amino-3-

(trifluoromethyl)benzonitrile, serves as a key intermediate in the synthesis of various

pharmaceuticals, including those targeting neurological disorders and certain cancers.[7][8] It is

also utilized in the development of agrochemicals.[7][8] Given the structural similarities, it is

plausible that 4-Amino-3-(trifluoromethoxy)benzonitrile could be explored as a building

block in the synthesis of novel bioactive molecules. The nitrile group can serve as a versatile

synthetic handle for the creation of more complex chemical entities.[9]

Experimental Protocols
No detailed experimental protocols for assays or other scientific investigations using 4-Amino-
3-(trifluoromethoxy)benzonitrile have been found in the public domain. Researchers

interested in evaluating the biological activity of this compound would need to develop their

own protocols based on the intended application.

Safety and Handling
The available safety data for 4-Amino-3-(trifluoromethoxy)benzonitrile indicates that it

should be handled with care in a laboratory setting.[3]

Hazard Summary:

Hazard Class Description Citations

Acute Toxicity

May be harmful if swallowed,

in contact with skin, or if

inhaled.

[3]

Irritation
Causes skin, eye, and

respiratory tract irritation.
[3]

Handling Recommendations:

Use in a well-ventilated area or a chemical fume hood.[3]

Wear appropriate personal protective equipment, including safety goggles, chemical-

resistant gloves, and a lab coat.[3]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Store in a tightly closed container in a cool, dry place.[3]

For detailed safety information, it is recommended to consult the full Safety Data Sheet (SDS)

from the supplier.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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